Cas no 134523-61-8 (Impurity F of Calcipotriol)

Impurity F of Calcipotriol is a specified impurity identified during the synthesis or degradation of Calcipotriol, a synthetic vitamin D3 analog used in psoriasis treatment. This impurity is characterized and controlled to ensure the quality, safety, and efficacy of the active pharmaceutical ingredient (API). Its identification and quantification are critical for compliance with pharmacopeial standards (e.g., USP, EP) and regulatory requirements. High-purity reference standards of Impurity F are essential for analytical method validation, stability studies, and batch release testing. Proper characterization via HPLC, MS, and NMR ensures accurate detection and control, supporting robust pharmaceutical development and manufacturing processes.
Impurity F of Calcipotriol structure
Impurity F of Calcipotriol structure
Product Name:Impurity F of Calcipotriol
CAS No:134523-61-8
MF:C39H68O3Si2
MW:641.126434326172
CID:4586002
PubChem ID:73013373
Update Time:2025-10-30

Impurity F of Calcipotriol Chemical and Physical Properties

Names and Identifiers

    • Impurity F of Calcipotriol
    • (1R,4R,E)-4-((1R,3aS,7aR,E)-4-((Z)-2-((3S,5R)-3,5-bis((tert-Butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-1-cyclopropylpent-2-en-1-ol
    • (1S,4S,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-Methyloctahydro-1H-inden-1-yl)-1-cyclopropylpen
    • (1S,4S,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldiMethylsilyloxy)-2-Methylenecyclohe
    • (E,1S,4S)-4-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpent-2-en-1-ol
    • 134523-61-8
    • (1S,4S,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-Methyloctahydro-1H-inden-1-yl)-1-cyclopropylpent-2-en-1-ol
    • CS-M1067
    • Inchi: 1S/C39H68O3Si2/c1-27(16-23-35(40)30-18-19-30)33-21-22-34-29(15-14-24-39(33,34)9)17-20-31-25-32(41-43(10,11)37(3,4)5)26-36(28(31)2)42-44(12,13)38(6,7)8/h16-17,20,23,27,30,32-36,40H,2,14-15,18-19,21-22,24-26H2,1,3-13H3/t27?,32?,33?,34?,35?,36?,39-/m1/s1
    • InChI Key: DIMYHZDULFSWLS-GFVUDGAESA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1CC(C(=C)C(C1)=CC=C1CCC[C@@]2(C)C1CCC2C(C=CC(C1CC1)O)C)O[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 640.47069910g/mol
  • Monoisotopic Mass: 640.47069910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 11
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7

Impurity F of Calcipotriol Pricemore >>

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(1S,4S,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-1-cyclopropylpent-2-en-1-ol
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Additional information on Impurity F of Calcipotriol

Research Briefing on Impurity F of Calcipotriol (CAS: 134523-61-8)

Calcipotriol, a synthetic vitamin D3 analog, is widely used in the treatment of psoriasis due to its ability to regulate keratinocyte proliferation and differentiation. However, the presence of impurities such as Impurity F (CAS: 134523-61-8) can significantly impact the drug's efficacy and safety. This briefing synthesizes the latest research on Impurity F of Calcipotriol, focusing on its chemical properties, analytical detection methods, and implications for pharmaceutical quality control.

Recent studies have identified Impurity F as a critical degradation product formed during the synthesis and storage of Calcipotriol. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have been employed to characterize its structure and quantify its presence in drug formulations. These methods are essential for ensuring compliance with regulatory standards, such as those set by the International Council for Harmonisation (ICH).

One notable study published in the Journal of Pharmaceutical and Biomedical Analysis (2023) detailed a novel HPLC-MS/MS method for the simultaneous detection of Impurity F and other related impurities. The method demonstrated high sensitivity and specificity, with a detection limit of 0.1 ng/mL, making it suitable for routine quality control in pharmaceutical manufacturing. The study also highlighted the importance of monitoring Impurity F levels to prevent potential adverse effects in patients.

Further research has explored the toxicological profile of Impurity F. In vitro assays using human keratinocytes revealed that high concentrations of Impurity F could induce cellular stress and apoptosis, underscoring the need for stringent impurity control. These findings align with regulatory guidelines that emphasize the minimization of genotoxic and cytotoxic impurities in drug products.

In conclusion, the ongoing research on Impurity F of Calcipotriol (CAS: 134523-61-8) underscores its significance in pharmaceutical quality assurance. The development of robust analytical methods and a deeper understanding of its toxicological effects are critical for ensuring the safety and efficacy of Calcipotriol-based therapies. Future studies should focus on optimizing synthetic pathways to reduce impurity formation and exploring potential therapeutic implications of Impurity F in psoriasis treatment.

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